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Compound of Interest

Compound Name: Pebulate

Cat. No.: B075496

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of pebulate as a
selective pre-emergence herbicide. The information is intended to guide researchers and
scientists in designing and conducting experiments related to weed control, crop safety, and
understanding its mechanism of action.

Introduction

Pebulate is a thiocarbamate herbicide used for the selective control of a wide range of annual
grasses and broadleaf weeds in various agricultural crops.[1][2] It is primarily applied pre-
emergence and requires soil incorporation to prevent volatilization and ensure efficacy.
Pebulate is absorbed by the roots of germinating weeds and inhibits their growth, leading to
effective weed control before they can compete with the crop for resources.

Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid (VLCFA) Synthesis

Pebulate's primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA)
synthesis in susceptible plants. VLCFAs are essential components of plant cuticular waxes,
suberin, and cellular membranes. By disrupting the production of these vital lipids, pebulate
interferes with cell division and shoot development in emerging seedlings, ultimately leading to
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their death. The active form of pebulate, pebulate sulfoxide, is thought to be responsible for
this inhibitory action.

Signaling Pathway of VLCFA Synthesis and Inhibition by
Pebulate

The following diagram illustrates the key steps in the VLCFA synthesis pathway in the
endoplasmic reticulum and the point of inhibition by Pebulate.

Caption: VLCFA synthesis pathway and the inhibitory action of Pebulate.

Application and Efficacy Data

Pebulate has been registered for use in several crops, with application rates varying by crop,
soil type, and target weed species.

Recommended Application Rates

The following table summarizes recommended application rates for Pebulate (6E formulation,
containing 6 Ibs of active ingredient per gallon) in key crops.

Application Rate Application Rate .
Crop . . Soil Type
(Product) (Active Ingredient)
Tobacco 2.67 qt/A 4.0 Ib/A Not specified
Tomatoes -
_ 1.67 qt/A 2.5 Ib/A Not specified
(Processing)
Tomatoes (Fresh N
2.0-2.67 qt/A 3.0-4.0Ib/A Not specified
Market)
Coarse to fine
Sugar Beets 2.0-2.67 qt/A 3.0-4.0Ib/A

textured soils

Note: These are general recommendations. Users should always consult the product label for
specific instructions and rates for their region and conditions.
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Weed Control Efficacy

Pebulate provides control of a variety of annual grasses and broadleaf weeds. The following
table provides an overview of its efficacy against common weed species.

Weed Species (Common

Name) Scientific Name Efficacy Rating
Redroot Pigweed Amaranthus retroflexus Good to Excellent
Common Lambsquarters Chenopodium album Good

Black Nightshade Solanum nigrum Fair to Good
Barnyardgrass Echinochloa crus-galli Excellent
Crabgrass Digitaria spp. Excellent

Foxtail Setaria spp. Excellent

Efficacy ratings are based on available literature and may vary depending on application rate,
soil type, environmental conditions, and weed pressure.

Impact on Crop Yield

Proper application of Pebulate for weed control generally leads to increased crop yields by
reducing weed competition.

Crop Impact on Yield

Tobacco No reduction in yield or quality observed.

A tank mix of diethatyl-ethyl + pebulate resulted
Tomatoes . . . :
in the highest yields in one study.

Effective weed control with pebulate is expected
Sugar Beets ] -
to prevent yield loss due to weed competition.

Experimental Protocols
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The following protocols provide a framework for conducting field trials to evaluate the efficacy
and crop safety of pebulate.

Field Trial Protocol for Efficacy and Crop Safety
Assessment of Pebulate

Objective: To determine the efficacy of different rates of pebulate for the control of key weed
species and to assess its safety on the target crop.

Experimental Design:
e Design: Randomized Complete Block Design (RCBD) with 4-6 replications.

e Plot Size: Minimum of 10 ft x 25 ft to allow for representative weed populations and minimize
edge effects.

e Treatments:

o

Untreated Control (weedy check)

o

Hand-weeded Control (weed-free check)

[¢]

Pebulate at three different rates (e.g., low, medium, and high recommended rates).

o

Standard commercial herbicide for comparison.
Procedure:

» Site Selection: Choose a field with a known history of uniform infestation of the target weed
species.

o Land Preparation: Prepare the seedbed according to standard practices for the specific crop.
o Herbicide Application:
o Calibrate the sprayer to deliver the desired volume of spray solution per unit area.

o Apply pebulate treatments evenly to the soil surface before planting the crop.
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o Incorporate the herbicide into the top 2-3 inches of soil immediately after application using
a power-driven tiller or a tandem disc.

o Crop Planting: Plant the crop at the recommended seeding rate and depth.
» Data Collection:

o Weed Control Ratings: Visually assess weed control at 14, 28, and 56 days after treatment
(DAT) using a scale of 0% (no control) to 100% (complete control) for each target weed
species.

o Weed Density and Biomass: At 56 DAT, count the number of weeds per species in a
designated quadrat (e.g., 1 m?2) within each plot. Collect the above-ground biomass of
these weeds, dry, and weigh.

o Crop Injury Ratings: Visually assess crop injury (stunting, chlorosis, necrosis) at 7, 14, and
28 DAT on a scale of 0% (no injury) to 100% (crop death).

o Crop Stand Counts: Count the number of crop plants in a designated length of row in each
plot at 14 and 28 DAT.

o Crop Yield: Harvest the crop from the center rows of each plot at maturity. Measure the
total yield and, if applicable, grade for quality.

Data Analysis:
e Analyze the data using Analysis of Variance (ANOVA).

o Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between
treatment means.

Experimental Workflow
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Caption: Workflow for a field trial evaluating Pebulate.
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Safety and Environmental Fate

Pebulate is moderately mobile in the soil. Its degradation in the environment is primarily
through microbial activity. As with all pesticides, it is crucial to follow the safety precautions
outlined on the product label to minimize exposure and environmental impact. This includes
wearing appropriate personal protective equipment (PPE) during handling and application.

Disclaimer: This document is intended for informational purposes for a scientific audience and
is not a substitute for the product label. Always read and follow the label directions for any
pesticide product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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